Cas no 959237-62-8 ((3-Ethyl-1,2,4-oxadiazol-5-yl)methanol)

(3-Ethyl-1,2,4-oxadiazol-5-yl)methanol is a versatile compound characterized by its unique 1,2,4-oxadiazole ring system. This molecule offers enhanced stability and reactivity, making it suitable for various synthetic applications. Its ethyl substituent provides additional flexibility in chemical transformations, while the oxadiazole core contributes to its distinct physical and chemical properties.
(3-Ethyl-1,2,4-oxadiazol-5-yl)methanol structure
959237-62-8 structure
Product Name:(3-Ethyl-1,2,4-oxadiazol-5-yl)methanol
CAS No:959237-62-8
MF:C5H8N2O2
MW:128.129220962524
MDL:MFCD09864310
CID:1086413
PubChem ID:28063865
Update Time:2025-07-24

(3-Ethyl-1,2,4-oxadiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-Ethyl-1,2,4-oxadiazol-5-yl)methanol
    • 3-ethyl-1,2,4-Oxadiazole-5-methanol
    • (3-Ethyl-[1,2,4]oxadiazol-5-yl)-methanol
    • SCHEMBL344545
    • 3-ethyl[1,2,4]oxadiazol-5-ylmethanol
    • DTXSID80650860
    • XCFHOYKWHOGMNG-UHFFFAOYSA-N
    • SB40318
    • BS-39377
    • (3-Ethyl-1,2,4-oxadiazol-5-yl)methanol, AldrichCPR
    • AKOS009592607
    • 959237-62-8
    • FT-0729118
    • EN300-719563
    • MFCD09864310
    • CS-0085095
    • G29218
    • DA-23656
    • MDL: MFCD09864310
    • Inchi: 1S/C5H8N2O2/c1-2-4-6-5(3-8)9-7-4/h8H,2-3H2,1H3
    • InChI Key: XCFHOYKWHOGMNG-UHFFFAOYSA-N
    • SMILES: O1C(CO)=NC(CC)=N1

Computed Properties

  • Exact Mass: 128.058577502g/mol
  • Monoisotopic Mass: 128.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 89
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 59.2Ų

(3-Ethyl-1,2,4-oxadiazol-5-yl)methanol Security Information

  • Hazard Category Code: 43
  • Safety Instruction: 36/37

(3-Ethyl-1,2,4-oxadiazol-5-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM281702-1g
(3-Ethyl-1,2,4-oxadiazol-5-yl)methanol
959237-62-8 95%
1g
$415 2024-07-18
abcr
AB217041-1 g
(3-Ethyl-1,2,4-oxadiazol-5-yl)methanol; 95%
959237-62-8
1g
€128.10 2023-01-27
abcr
AB217041-5 g
(3-Ethyl-1,2,4-oxadiazol-5-yl)methanol; 95%
959237-62-8
5g
€301.80 2023-01-27
abcr
AB217041-10 g
(3-Ethyl-1,2,4-oxadiazol-5-yl)methanol; 95%
959237-62-8
10g
€460.10 2023-01-27
abcr
AB217041-25 g
(3-Ethyl-1,2,4-oxadiazol-5-yl)methanol; 95%
959237-62-8
25g
€1,038.00 2023-01-27
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
56R0579-1g
(3-Ethyl-[1,2,4]oxadiazol-5-yl)-methanol
959237-62-8 96%
1g
2043.78CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
56R0579-5g
(3-Ethyl-[1,2,4]oxadiazol-5-yl)-methanol
959237-62-8 96%
5g
5944.78CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
56R0579-500mg
(3-Ethyl-[1,2,4]oxadiazol-5-yl)-methanol
959237-62-8 96%
500mg
1450.15CNY 2021-05-08
eNovation Chemicals LLC
D969374-100mg
(3-Ethyl-[1,2,4]oxadiazol-5-yl)-methanol
959237-62-8 95%
100mg
$145 2024-07-28
eNovation Chemicals LLC
D969374-250mg
(3-Ethyl-[1,2,4]oxadiazol-5-yl)-methanol
959237-62-8 95%
250mg
$155 2024-07-28
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.